Cas no 2138162-61-3 (4-(5-chlorothiophen-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol)

• Product Name: 4-(5-chlorothiophen-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol
• CAS No: 2138162-61-3
• MF: C₉H₉ClN₂OS
• MW: 228.698559522629
• CID: 6079712
• PubChem ID: 165457849
• Update Time: 2025-10-29

4-(5-chlorothiophen-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• EN300-713454
• 2138162-61-3
• 4-(5-chlorothiophen-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol

• Inchi： 1S/C9H9ClN2OS/c1-5-8(9(13)12(2)11-5)6-3-4-7(10)14-6/h3-4,11H,1-2H3
• InChI Key： FAIRQCVBWQSXST-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C(N(C)NC=2C)=O)S1

Computed Properties

• Exact Mass: 228.0124118g/mol
• Monoisotopic Mass: 228.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 60.6Ų

Additional information on 4-(5-chlorothiophen-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol

4-(5-Chlorothiophen-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol: A Comprehensive Overview

4-(5-Chlorothiophen-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol, also known by its CAS number 2138162-61-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrazoles, which are five-membered aromatic heterocycles with two adjacent nitrogen atoms. The presence of a thiophene ring and a hydroxyl group further enhances its structural complexity and functional versatility.

The synthesis of this compound involves a series of carefully designed reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic substitution. Recent studies have highlighted the potential of this compound as a precursor for drug development, particularly in the design of bioactive molecules targeting various therapeutic areas. For instance, its ability to act as a ligand in metalloenzyme inhibition has been explored in several research articles published in high-impact journals.

One of the most intriguing aspects of 4-(5-chlorothiophen-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol is its role in medicinal chemistry. Researchers have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for the development of novel therapeutic agents. Moreover, its structural flexibility allows for easy modification, enabling chemists to explore various analogs with enhanced bioavailability and efficacy.

In terms of physical properties, this compound is characterized by its melting point, solubility, and stability under different conditions. Recent experimental data indicate that it exhibits moderate solubility in organic solvents and is stable under ambient conditions. These properties are crucial for its application in both laboratory settings and industrial processes.

The integration of computational chemistry techniques has further enriched our understanding of this compound. Molecular docking studies have revealed potential binding interactions with key biological targets, providing insights into its mechanism of action. Such studies are pivotal for guiding future research and optimizing its pharmacokinetic profiles.

In conclusion, 4-(5-chlorothiophen-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and computational methodologies, positions it as a promising candidate for further exploration in drug discovery and materials science.